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Compound of Interest

Compound Name: TP-4748

Cat. No.: B611453

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data and handling precautions for TP-
4748, chemically identified as 2-(Ethoxycarbonyl)furan-3-boronic acid (CAS No. 1150114-62-
7). This document is intended for use by qualified individuals in a laboratory or research setting.

Chemical Identification and Properties

TP-4748 is a heterocyclic organic compound classified as a boronic acid derivative. It serves as

a building block in organic synthesis.
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Property

Value

Source

Chemical Name

2-(Ethoxycarbonyl)furan-3-

MedKoo Biosciences,

boronic acid MedchemExpress
Synonym(s) TP-4748 MedKoo Biosciences
MedKoo Biosciences,
CAS Number 1150114-62-7

MedchemExpress

MedKoo Biosciences,

Molecular Formula C7HsBOs
MedchemExpress
_ MedKoo Biosciences,
Molecular Weight 183.95 g/mol
MedchemExpress
Appearance Solid Fluorochem
Purity Typically 295% ChemScene, Fluorochem

Safety and Hazard Information

TP-4748 is classified as a hazardous substance. The following tables summarize its hazard

classifications and the corresponding precautionary measures.

~HS H | Classificati

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
Irritation irritation
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Specific Target Organ Toxicity ]

) H335: May cause respiratory
— Single Exposure 3

(Respiratory tract irritation)

irritation
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Source: Fluorochem

GHS Precautionary Statements
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Type Code Precautionary Statement

Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp

ray.

Wash hands thoroughly after

P264 .
handling.
Do not eat, drink or smoke
P270 ) )
when using this product.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Call a
POISON CENTER or
Response P301+P312 L
doctor/physician if you feel
unwell.
P330 Rinse mouth.
IF ON SKIN: Wash with plenty
P302+P352
of soap and water.
If skin irritation occurs: Get
P332+P313 ) ) )
medical advice/attention.
Take off contaminated clothing
P362

and wash before reuse.

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.

P305+P351+P338 IF IN EYES: Rinse cautiously
with water for several minutes.

Remove contact lenses, if
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present and easy to do.

Continue rinsing.

If eye irritation persists: Get

P337+P313 ) ) )
medical advice/attention.

Store in a well-ventilated
Storage P403+P233 place. Keep container tightly

closed.
P405 Store locked up.

Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Source: Fluorochem, Sigma-Aldrich

Handling and Storage

Proper handling and storage are crucial to ensure safety and maintain the integrity of TP-4748.

Handling Precautions

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation exposure.

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved
respirator.

Hygiene Practices: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in
the laboratory. Wash hands thoroughly after handling.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b611453?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Storage Conditions

o Temperature: For short-term storage, keep at 0-4°C. For long-term storage, store at -20°C.[1]
e Atmosphere: Store in a dry, dark place under an inert atmosphere.[1]

o Container: Keep the container tightly sealed to prevent moisture ingress.

Emergency Procedures
First Aid Measures

 |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a poison
control center or seek medical attention.

« If on Skin: Remove contaminated clothing and wash the affected area with plenty of soap
and water. If irritation persists, seek medical attention.

« If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

 If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical attention.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.

o Specific Hazards: Thermal decomposition may produce carbon oxides and boron oxides.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Experimental Protocols

As TP-4748 is a research chemical and a building block, its primary use is in organic synthesis,
likely in cross-coupling reactions such as the Suzuki-Miyaura coupling. No detailed, citable
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experimental protocols for the synthesis or specific reactions of 2-(Ethoxycarbonyl)furan-3-
boronic acid were found in the public domain.

Below is a general, illustrative workflow for using a boronic acid in a Suzuki-Miyaura coupling
reaction. This is not a validated protocol for TP-4748 and must be adapted and optimized by a
qualified chemist.

General Workflow for Suzuki-Miyaura Coupling
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Pre-Experiment Planning

Review Safety Data Sheet (SDS)

!

Conduct Risk Assessment

!

Identify Required PPE
(Goggles, Gloves, Lab Coat)

Chemical Handling

Work in Chemical Fume Hood

Don Appropriate PPE

!

Weigh Solid Chemical Carefully

!

Perform Experiment

Post-Experiment

Decontaminate Work Area

!

Dispose of Waste in
Designated Containers

!

Remove PPE and Wash Hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [In-Depth Technical Guide: TP-4748 [2-
(Ethoxycarbonyl)furan-3-boronic acid]]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611453#tp-4748-safety-data-sheet-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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